Cas no 2172437-80-6 (2-amino-1-3-(3,3-dimethylmorpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol)

• Product Name: 2-amino-1-3-(3,3-dimethylmorpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol
• CAS No: 2172437-80-6
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• CID: 6194294
• PubChem ID: 165520573
• Update Time: 2025-06-13

2-amino-1-3-(3,3-dimethylmorpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-(3,3-dimethylmorpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol
• EN300-1268868
• 2-amino-1-[3-(3,3-dimethylmorpholin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-ol
• 2172437-80-6

• Inchi： 1S/C10H18N4O3/c1-10(2)6-16-4-3-14(10)9-12-8(17-13-9)7(15)5-11/h7,15H,3-6,11H2,1-2H3
• InChI Key： UTAUGPDSJAHAQH-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NOC(C(CN)O)=N2)C(C)(C)C1

Computed Properties

• Exact Mass: 242.13789045g/mol
• Monoisotopic Mass: 242.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-amino-1-3-(3,3-dimethylmorpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol

Recent Advances in the Study of 2-amino-1-3-(3,3-dimethylmorpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol (CAS: 2172437-80-6)

The compound 2-amino-1-3-(3,3-dimethylmorpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol (CAS: 2172437-80-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxadiazole and morpholine structural motifs, has attracted significant attention due to its potential therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a valuable scaffold for drug discovery.

Recent studies have demonstrated that this compound exhibits notable activity in modulating specific biological targets, particularly in the context of kinase inhibition. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify its binding affinities and selectivity profiles. Preliminary results suggest that 2-amino-1-3-(3,3-dimethylmorpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol may serve as a potent inhibitor of key signaling pathways implicated in inflammatory and oncogenic processes. These findings underscore its potential as a lead compound for the development of novel therapeutics.

In addition to its biological activity, significant progress has been made in optimizing the synthetic routes for this compound. Recent publications highlight improved yields and scalability through innovative catalytic methods and green chemistry approaches. These advancements not only enhance the feasibility of large-scale production but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Further investigations into the pharmacokinetics and toxicity profiles of 2-amino-1-3-(3,3-dimethylmorpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol are currently underway. Early-stage in vivo studies have shown promising bioavailability and tolerability, though comprehensive toxicological assessments are required to validate its safety for clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into preclinical development.

In conclusion, the compound 2-amino-1-3-(3,3-dimethylmorpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-ol (CAS: 2172437-80-6) represents a significant advancement in the search for novel bioactive molecules. Its unique structural features, combined with its promising pharmacological properties, make it a compelling subject for ongoing research. Future studies will likely focus on refining its therapeutic potential and addressing any challenges related to its development as a clinical candidate.